Cas no 1932347-35-7 ((2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid
• CAS No: 1932347-35-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19230076
• CID: 4629989
• PubChem ID: 55301366
• Update Time: 2025-06-08

(2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid
• 1932347-35-7
• P15812
• MFCD19230076
• (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylicacid
• AS-52863
• CS-0053406
• AKOS006382656

• MDL： MFCD19230076
• Inchi： 1S/C7H13NO2/c1-5-3-4-6(7(9)10)8(5)2/h5-6H,3-4H2,1-2H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： ZCTCGHJSSSKJHU-RITPCOANSA-N
• SMILES： OC([C@@H]1CC[C@@H](C)N1C)=O

Computed Properties

• Exact Mass: 143.094628657 g/mol
• Monoisotopic Mass: 143.094628657 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5
• Molecular Weight: 143.18

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 233.2±33.0 °C at 760 mmHg
• Flash Point: 94.8±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid

Introduction to (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid (CAS No. 1932347-35-7)

(2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid, identified by the Chemical Abstracts Service registry number 1932347-35-7, is a chiral pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with its distinct stereochemical configuration, exhibits unique physicochemical properties and biological activities that make it a valuable scaffold for drug discovery and development. The precise stereochemistry of this molecule, defined by the (2S,5R) configuration, plays a crucial role in its interactions with biological targets, thereby influencing its efficacy and selectivity.

The synthesis of (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid involves sophisticated organic transformations that require careful control of reaction conditions to ensure high enantioselectivity. Advanced catalytic methods, including asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve the desired stereoisomer with high purity. These synthetic approaches not only highlight the synthetic challenges but also showcase the progress in modern organic synthesis techniques.

Recent studies have demonstrated the potential of (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid as a key intermediate in the development of novel therapeutic agents. Its structural motif is found to be compatible with various pharmacophoric frameworks, making it a versatile building block for small-molecule drugs. For instance, modifications at the carboxylic acid group and the methyl substituents on the pyrrolidine ring have been explored to develop compounds with enhanced binding affinity and metabolic stability.

One of the most compelling areas of research involving (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid is its application in central nervous system (CNS) drug discovery. The pyrrolidine core is a common structural feature in many neuroactive compounds, and its derivatives have shown promise in treating neurological disorders such as depression and epilepsy. Preclinical studies have indicated that analogs of this compound exhibit potent effects on neurotransmitter systems without significant side effects. This has prompted further investigation into optimizing its pharmacological profile for clinical use.

The stereochemical integrity of (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid is also critical for its biological activity. The (S)-configuration at the 2-position and the (R)-configuration at the 5-position contribute to its unique interactions with biological targets. Computational modeling studies have revealed that these stereocenters are involved in key hydrogen bonding networks and hydrophobic interactions with protein receptors. Understanding these interactions at a molecular level has enabled medicinal chemists to design more selective and potent derivatives.

In addition to its pharmaceutical applications, (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid has shown potential in materials science. Its rigid pyrrolidine framework and functionalizable side chains make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and biodegradability. Researchers are exploring its incorporation into smart materials that can respond to environmental stimuli such as pH changes or light exposure.

The future prospects of (2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications across multiple domains. Advances in synthetic methodologies will continue to facilitate access to more complex derivatives, while computational techniques will aid in predicting their biological behavior. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions.

In conclusion,(2S,5R)-1,5-Dimethylpyrrolidine-2-carboxylic acid (CAS No. 1932347-35-7) stands as a testament to the power of chiral chemistry in drug discovery. Its unique structural features and versatile reactivity make it a valuable asset in developing next-generation pharmaceuticals. As research progresses, we can expect to see even more innovative applications emerging from this fascinating compound.